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Compound of Interest

Compound Name: 1-(4-Butoxyphenyl)ethanone

CAS No.: 5736-89-0

Cat. No.: B1265826

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4'-Butoxyacetophenone, a substituted aromatic ketone, is a compound of increasing interest

within the realms of organic synthesis, medicinal chemistry, and materials science. Its

molecular structure, characterized by a butyoxy group and a ketone functional group attached

to a benzene ring, imparts a unique combination of properties that make it a versatile

intermediate and target molecule. Understanding the fundamental physical properties of 4'-

Butoxyacetophenone is paramount for its effective handling, characterization, and application in

research and development. This guide provides a comprehensive overview of these properties,

supported by experimental protocols and theoretical considerations, to empower researchers in

their scientific endeavors.

Core Physical and Chemical Properties
A thorough understanding of the physicochemical characteristics of a compound is the bedrock

of its application. The properties of 4'-Butoxyacetophenone are summarized below.
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Property Value Source(s)

CAS Number 5736-89-0 [1]

Molecular Formula C₁₂H₁₆O₂ [2][3]

Molecular Weight 192.25 g/mol [2]

Appearance

White or colorless to almost

white or almost colorless

powder, lump, or clear liquid. It

is described as a low melting

solid with a sweet odor.

[1][3]

Melting Point 25-27 °C [1]

Boiling Point 302-304 °C (lit.) [1][2][4]

Density 1.017 g/mL at 25 °C (lit.) [1][2][4]

Refractive Index (n20/D) 1.531 (lit.) [1][2][4]

Solubility

Very faint turbidity in Methanol.

The product is insoluble and

sinks in water.

[1][3]

Flash Point >230 °F (>110 °C) [1][4]

Structural Elucidation: The Foundation of Physical
Behavior
The physical properties of 4'-Butoxyacetophenone are a direct consequence of its molecular

architecture. The presence of the polar carbonyl group (C=O) and the ether linkage (-O-)

introduces polarity, while the butyl chain and the aromatic ring contribute to its nonpolar

character. This amphipathic nature governs its solubility and intermolecular interactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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